N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline

• Molecular Formula: C21H24FN3OS
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 3-[4-(3-fluoro-4-methoxyphenyl)-2-phenylimino-1,3-thiazol-3-yl]-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C21H24FN3OS/c1-24(2)12-7-13-25-19(16-10-11-20(26-3)18(22)14-16)15-27-21(25)23-17-8-5-4-6-9-17/h4-6,8-11,14-15H,7,12-13H2,1-3H3
• InChI Key: BMEOPVVYOHKHPH-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C(=CSC1=NC2=CC=CC=C2)C3=CC(=C(C=C3)OC)F

Description

N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a thiazolylidene derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline is not fully understood, but it is believed to involve the activation of certain signaling pathways in cells. N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism. N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ) pathway, which is involved in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline can inhibit the growth of cancer cells and reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In vivo studies have shown that N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline can improve growth performance and feed efficiency in livestock. N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has also been shown to have potential applications in the treatment of metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has several advantages for lab experiments, including its ease of synthesis and availability. N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline is also relatively stable and can be stored for extended periods without significant degradation. However, N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research related to N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline. One possible direction is to further investigate the mechanism of action of N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline and its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Another possible direction is to explore the use of N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline as a ligand for the synthesis of metal complexes with potential applications in catalysis and materials science. Finally, further research is needed to assess the potential toxicity of N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline and its safety for use in various applications.

Synthesis Methods

The synthesis of N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline involves a multi-step process that includes the reaction of 3-fluoro-4-methoxyaniline with thiosemicarbazide to form 3-fluoro-4-methoxy-N'-thiosemicarbazide. This intermediate is then reacted with 3-dimethylaminopropyl chloride hydrochloride to form 3-dimethylaminopropyl-3-fluoro-4-methoxythiocarbamoyl thiosemicarbazide. The final step involves the reaction of this intermediate with 2-bromo-3'-fluoroacetophenone to form N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline.

Scientific Research Applications

N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has been shown to have anti-inflammatory and anti-tumor properties. In agriculture, N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has been used as a feed additive for livestock to improve growth performance and feed efficiency. In material science, N-[(2Z)-3-[3-(dimethylamino)propyl]-4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2(3H)-ylidene]aniline has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis and materials science.